2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 2-[1-[2-(4-fluorophenyl)sulfanylacetyl]piperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C19H18FN3O2S/c20-15-3-5-17(6-4-15)26-13-18(24)23-10-7-16(8-11-23)25-19-14(12-21)2-1-9-22-19/h1-6,9,16H,7-8,10-11,13H2
• InChI Key: DWWLNRNAQIRVAH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)C#N)C(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O2S
• Molecular Weight: 371.4 g/mol

Description

2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of nicotinic acetylcholine receptor (nAChR) agonists and has shown promising results in preclinical studies for the treatment of various neurological disorders. In

Mechanism of Action

The mechanism of action of 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile involves the activation of 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile, which are ligand-gated ion channels that are widely distributed in the central and peripheral nervous system. The activation of 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile leads to the influx of cations, such as sodium and calcium, which triggers the release of neurotransmitters, such as acetylcholine, dopamine, and glutamate. The activation of 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile by 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile has been shown to enhance synaptic plasticity, which is crucial for learning and memory.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile are attributed to its agonistic activity on 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile. The compound has been shown to enhance cognitive function, memory, and learning in animal models. It also exhibits neuroprotective effects by reducing oxidative stress and inflammation, which are implicated in the pathogenesis of various neurological disorders. The compound has also been shown to increase the release of dopamine, which is a neurotransmitter that is involved in the regulation of movement and mood.

Advantages and Limitations for Lab Experiments

The advantages of using 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile in lab experiments include its high potency, selectivity, and specificity for 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile. The compound is also easy to synthesize and purify, which makes it ideal for large-scale production. However, the limitations of using this compound in lab experiments include its potential toxicity and side effects, which need to be carefully evaluated before using it in clinical trials.

Future Directions

There are several future directions for the research on 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile. One of the potential applications of this compound is for the treatment of Alzheimer's disease, which is a neurodegenerative disorder characterized by the accumulation of amyloid-beta plaques and neurofibrillary tangles in the brain. The compound has been shown to reduce the formation of amyloid-beta plaques and improve cognitive function in animal models of Alzheimer's disease. Another potential application of this compound is for the treatment of Parkinson's disease, which is a neurodegenerative disorder characterized by the loss of dopaminergic neurons in the substantia nigra. The compound has been shown to increase the release of dopamine and reduce oxidative stress in animal models of Parkinson's disease. Other potential applications of this compound include the treatment of schizophrenia, depression, and anxiety disorders. Further research is needed to evaluate the safety and efficacy of this compound in clinical trials.

Synthesis Methods

The synthesis of 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile involves a multi-step process, which includes the reaction of 4-fluorobenzyl chloride with thioacetic acid, followed by the reaction of the resulting product with piperidine. The final step involves the reaction of the intermediate product with nicotinonitrile to obtain the desired compound. The purity of the compound is ensured by various chromatographic techniques, such as high-performance liquid chromatography (HPLC) and thin-layer chromatography (TLC).

Scientific Research Applications

2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile has been extensively studied for its potential applications in medicinal chemistry. It has shown promising results in preclinical studies for the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia. The compound acts as an agonist of the 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile, which plays a crucial role in the regulation of neurotransmitter release and synaptic plasticity. The activation of 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile by 2-((1-(2-((4-Fluorophenyl)thio)acetyl)piperidin-4-yl)oxy)nicotinonitrile has been shown to enhance cognitive function, memory, and learning in animal models.